5-Fluoro-2-(pyridin-2-yl)-1H-indole

• IUPAC Name: 5-fluoro-2-pyridin-2-yl-1H-indole
• InChI: InChI=1S/C13H9FN2/c14-10-4-5-11-9(7-10)8-13(16-11)12-3-1-2-6-15-12/h1-8,16H
• InChI Key: CAFROQGRGCAGJS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C2=CC3=C(N2)C=CC(=C3)F
• Molecular Formula: C13H9FN2
• DSSTOX Substance ID: DTXSID60507464
• Molecular Weight: 212.22 g/mol
• CAS No.: 80030-94-0

Description

5-Fluoro-2-(pyridin-2-yl)-1H-indole is a fluorinated heterocyclic compound that has garnered significant interest in the fields of medicinal chemistry, agrochemicals, and material sciences. The presence of both fluorine and pyridine moieties in its structure imparts unique physical, chemical, and biological properties, making it a valuable compound for various applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method involves the electrophilic fluorination of a suitable indole precursor using reagents such as Selectfluor or N-fluorobenzenesulfonimide (NFSI) under mild conditions . The reaction is usually carried out in an organic solvent like acetonitrile at room temperature.

Industrial Production Methods

Industrial production of 5-Fluoro-2-(pyridin-2-yl)-1H-indole may involve large-scale fluorination processes using continuous flow reactors to ensure consistent product quality and yield. The use of green chemistry principles, such as solvent-free conditions and recyclable catalysts, is also being explored to make the process more environmentally friendly .

Chemical Reactions Analysis

Types of Reactions

5-Fluoro-2-(pyridin-2-yl)-1H-indole undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide to form corresponding oxindole derivatives.

Reduction: Reduction reactions using agents like lithium aluminum hydride can convert the compound into its reduced forms.

Substitution: Nucleophilic substitution reactions can be performed using reagents like sodium hydride or potassium tert-butoxide to introduce different substituents at specific positions on the indole ring.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydride in dimethylformamide (DMF).

Major Products Formed

Oxidation: 5-Fluoro-2-oxindole derivatives.

Reduction: Reduced indole derivatives.

Substitution: Various substituted indole derivatives depending on the nucleophile used.

Scientific Research Applications

5-Fluoro-2-(pyridin-2-yl)-1H-indole has a wide range of scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex fluorinated heterocycles.

Biology: Investigated for its potential as an enzyme inhibitor, particularly in the inhibition of α-glucosidase, which is relevant for diabetes treatment.

Medicine: Explored for its anticancer properties due to its ability to interfere with specific molecular pathways involved in cancer cell proliferation.

Industry: Utilized in the development of advanced materials, such as liquid crystals and polymers, due to its unique electronic properties.

Mechanism of Action

The mechanism of action of 5-Fluoro-2-(pyridin-2-yl)-1H-indole involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound targets enzymes like α-glucosidase, inhibiting their activity and thereby reducing the breakdown of carbohydrates into glucose.

Pathways Involved: It interferes with the metabolic pathways involved in glucose metabolism, making it a potential candidate for diabetes treatment.

Comparison with Similar Compounds

Similar Compounds

5-Fluoro-2-oxindole: Similar in structure but lacks the pyridine moiety.

2-Fluoropyridine: Contains the pyridine ring but lacks the indole structure.

5-Fluoroindole: Similar indole structure but without the pyridine ring.

Uniqueness

5-Fluoro-2-(pyridin-2-yl)-1H-indole is unique due to the presence of both fluorine and pyridine moieties, which impart distinct electronic and steric properties. This dual functionality makes it more versatile in various applications compared to its similar compounds .